Cas no 379257-05-3 (N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide
• CAS No: 379257-05-3
• MF: C₁₄H₁₁ClFNO₂S
• MW: 311.759044885635
• CID: 5683913
• PubChem ID: 2448125
• Update Time: 2025-06-09

N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45685585
• 379257-05-3
• EN300-26577923
• N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide
• AB00719123-01

• Inchi： 1S/C14H11ClFNO2S/c15-13-10-12(6-7-14(13)16)17-20(18,19)9-8-11-4-2-1-3-5-11/h1-10,17H/b9-8+
• InChI Key： ULNUKHOPDYEHAC-CMDGGOBGSA-N
• SMILES： ClC1=C(C=CC(=C1)NS(/C=C/C1C=CC=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 311.0183056g/mol
• Monoisotopic Mass: 311.0183056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide (CAS No. 379257-05-3)

N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide, identified by its CAS number 379257-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide have been subjects of extensive research due to its potential applications in drug development. The compound's molecular structure, featuring a phenyl ethene core linked to a sulfonamide group, suggests possible interactions with biological targets such as enzymes and receptors. These interactions are critical for modulating cellular processes and have implications in the treatment of various diseases.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with tailored properties for targeted therapy. N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide exemplifies this trend, as its structural design aims to optimize binding affinity and selectivity. The chloro and fluoro groups not only enhance the compound's lipophilicity but also influence its metabolic stability, making it a promising candidate for further exploration in medicinal chemistry.

The biological activity of N-(3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide has been studied in various preclinical models. Initial findings indicate that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant given the rising interest in anti-inflammatory agents that can modulate immune responses without significant side effects. The sulfonamide moiety, a well-known pharmacophore, plays a crucial role in these interactions by forming hydrogen bonds with biological targets.

3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide, these structural elements contribute to its potential as a lead compound for further optimization.

3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide. Molecular docking simulations and virtual screening techniques have been employed to predict binding modes and assess affinity for target proteins. These computational approaches complement traditional experimental methods and accelerate the drug discovery process. By integrating data from multiple sources, researchers can identify promising candidates for further validation in vitro and in vivo. 3-chloro-4-fluorophenyl)-2-phenylethene-1-sulfonamide 3-chloro-4-fluorophenyl-)ethene-l-sulfonamide (CAS No. 37925705) represents a significant advancement in pharmaceutical chemistry. Its unique structure and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through targeted therapy.